![molecular formula C20H25N3O3 B5654660 3-(3-hydroxy-2-quinoxalinyl)-N-1-oxaspiro[4.5]dec-3-ylpropanamide](/img/structure/B5654660.png)
3-(3-hydroxy-2-quinoxalinyl)-N-1-oxaspiro[4.5]dec-3-ylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 3-(3-Hydroxy-2-quinoxalinyl)-N-1-oxaspiro[4.5]dec-3-ylpropanamide often involves multi-step pathways starting from basic heterocyclic precursors. For example, derivatives of pyrrolo[1,2-a]quinoxaline undergo reactions with substituted azaspiro decanes, illustrating a method to introduce the spirocyclic component into the quinoxaline framework (Konovalova et al., 2013). Similarly, the synthesis of 1-phenyl-8-[[4-(pyrrolo[1,2-a]quinoxalin-4-yl)phenyl]methyl]-1,3,8-triazaspiro[4.5]decan-4-one demonstrates a multi-step approach, including cyclization and NMR spectral analysis to define the molecular structure (Guillon et al., 2020).
Molecular Structure Analysis
The molecular structure of compounds similar to 3-(3-Hydroxy-2-quinoxalinyl)-N-1-oxaspiro[4.5]dec-3-ylpropanamide has been elucidated using various spectroscopic techniques. Crystal structure determination through X-ray diffraction reveals the spatial arrangement and conformation of the molecule's framework. For instance, the crystal structure of 2-oxo-3-phenyl, 1-oxaspiro[4.5] dec-3-en-4-yl 4-chlorobenzoate offers insights into the arrangement of spirocyclic and quinoxaline components in similar compounds (Wang et al., 2011).
Chemical Reactions and Properties
Quinoxaline derivatives engage in a variety of chemical reactions, reflecting their rich chemical properties. The three-component synthesis involving quinoxalin-2-yl furan diones, acetylenedicarboxylic acid dimethyl ester, and triphenylphosphine highlights the reactivity of quinoxaline compounds in forming complex heterocycles (Lisovenko et al., 2016).
properties
IUPAC Name |
N-(1-oxaspiro[4.5]decan-3-yl)-3-(3-oxo-4H-quinoxalin-2-yl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O3/c24-18(21-14-12-20(26-13-14)10-4-1-5-11-20)9-8-17-19(25)23-16-7-3-2-6-15(16)22-17/h2-3,6-7,14H,1,4-5,8-13H2,(H,21,24)(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLRIWFWENFKRML-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)CC(CO2)NC(=O)CCC3=NC4=CC=CC=C4NC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.